Cas no 2229600-52-4 (3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine
• CAS No: 2229600-52-4
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 5985971
• PubChem ID: 165651336
• Update Time: 2025-10-12

3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine
• 2229600-52-4
• EN300-1919666

• Inchi： 1S/C10H13BrN2/c1-8(7-11)9-5-4-6-12-10(9)13(2)3/h4-6H,1,7H2,2-3H3
• InChI Key： QALBGIGKKNIBHC-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine

Exploring the Chemical Properties and Applications of 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2229600-52-4)

The compound 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2229600-52-4) is a versatile organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This pyridine derivative is characterized by the presence of a bromopropenyl group and a dimethylamino substituent, which contribute to its reactivity and functionality. Researchers and industry professionals are increasingly interested in this compound for its role in pharmaceutical intermediates, material science, and catalysis.

One of the key reasons for the growing interest in 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine is its potential use in drug discovery. The pyridine core is a common motif in many bioactive molecules, and the addition of the bromopropenyl group opens up possibilities for further functionalization. This makes the compound a valuable building block for the synthesis of more complex molecules. Recent studies have highlighted its utility in the development of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies.

In addition to its pharmaceutical applications, 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine has shown promise in the field of organic electronics. The conjugated system formed by the pyridine ring and the bromopropenyl group can enhance electron delocalization, making it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. This aligns with the global push toward sustainable energy solutions and green chemistry, topics that are highly relevant in today's scientific discourse.

The synthesis of 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine typically involves cross-coupling reactions or nucleophilic substitutions, which are well-established methods in organic chemistry. However, optimizing these processes for higher yields and lower environmental impact remains a focus for researchers. Questions such as "How to improve the synthesis efficiency of pyridine derivatives?" or "What are the latest advancements in bromoalkene chemistry?" are frequently searched in academic and industrial circles, reflecting the compound's relevance.

Another area where 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine is gaining traction is in catalysis. The dimethylamino group can act as a ligand in metal-catalyzed reactions, facilitating transformations such as C-C bond formation or hydrogenation. This is particularly important in the context of asymmetric synthesis, where the demand for chiral intermediates is on the rise. The compound's ability to participate in such reactions makes it a valuable tool for chemists working on enantioselective catalysis.

From a commercial perspective, the availability of 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2229600-52-4) is crucial for scaling up research and development efforts. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic labs, pharmaceutical companies, and material science researchers. Searches like "Where to buy 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine?" or "CAS 2229600-52-4 suppliers" are common, indicating its market demand.

In conclusion, 3-(3-bromoprop-1-en-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2229600-52-4) is a multifaceted compound with applications spanning drug discovery, organic electronics, and catalysis. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the context of sustainable chemistry and advanced materials. As scientific inquiries and industrial needs evolve, this compound is likely to remain a key player in the development of innovative solutions.